Cas no 1241480-88-5 (N-(1-cyano-1-cyclopropylethyl)-2-{[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino}acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-{[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino}acetamide
• CAS No: 1241480-88-5
• MF: C₁₉H₂₆FN₃O
• MW: 331.427648067474
• CID: 5872049
• PubChem ID: 47070117
• Update Time: 2025-08-02

N-(1-cyano-1-cyclopropylethyl)-2-{[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-{[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino}acetamide
• Z805538876
• 1241480-88-5
• EN300-26684112
• N-(1-cyano-1-cyclopropylethyl)-2-[[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino]acetamide
• AKOS034594959

• Inchi： 1S/C19H26FN3O/c1-18(2,3)17(13-5-9-15(20)10-6-13)22-11-16(24)23-19(4,12-21)14-7-8-14/h5-6,9-10,14,17,22H,7-8,11H2,1-4H3,(H,23,24)
• InChI Key： XKJTVDUDSUGVND-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(C)(C)C)NCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 331.20599062g/mol
• Monoisotopic Mass: 331.20599062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-{[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino}acetamide

Recent Advances in the Study of N-(1-cyano-1-cyclopropylethyl)-2-{[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino}acetamide (CAS: 1241480-88-5)

The compound N-(1-cyano-1-cyclopropylethyl)-2-{[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino}acetamide (CAS: 1241480-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyano-cyclopropyl group and a fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that it may interact with enzymes or receptors involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for a particular protein target, which is implicated in the regulation of immune responses. The study utilized advanced computational modeling and in vitro assays to validate these interactions, providing a solid foundation for further research.

Another significant development is the exploration of the compound's pharmacokinetic profile. Research conducted by a team at a leading pharmaceutical institute revealed that N-(1-cyano-1-cyclopropylethyl)-2-{[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino}acetamide exhibits favorable absorption and distribution characteristics in preclinical models. The compound's stability in various physiological conditions and its ability to cross biological barriers were highlighted as key advantages, making it a viable candidate for oral administration in future clinical trials.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on optimizing the production process of this compound. A 2024 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is expected to facilitate larger-scale production, enabling more extensive preclinical and clinical evaluations.

Despite these promising findings, challenges remain. For example, the compound's long-term safety profile and potential off-target effects require further investigation. Ongoing studies are employing advanced techniques such as CRISPR-based gene editing and high-throughput screening to address these concerns. Collaborative efforts between academic institutions and pharmaceutical companies are also underway to accelerate the translation of these findings into viable therapeutic options.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-{[1-(4-fluorophenyl)-2,2-dimethylpropyl]amino}acetamide (CAS: 1241480-88-5) represents a compelling area of research in chemical biology and drug development. Its unique structural attributes, combined with promising preclinical data, position it as a potential candidate for addressing unmet medical needs. Future research will likely focus on refining its therapeutic applications and overcoming existing challenges to bring this compound closer to clinical use.